Cas no 221352-39-2 (L-N-4'-Boc-piperidinoproline)

L-N-4'-Boc-piperidinoproline is a protected proline derivative featuring a Boc (tert-butoxycarbonyl) group on the piperidine nitrogen. This compound is commonly utilized in peptide synthesis and medicinal chemistry as a building block, offering enhanced stability and selectivity during solid-phase or solution-phase reactions. The Boc group serves as a temporary protecting group, enabling controlled deprotection under mild acidic conditions while preserving other functional groups. Its rigid piperidine-proline scaffold contributes to conformational restraint in peptide design, potentially improving binding affinity and metabolic stability. The product is particularly valuable for constructing constrained peptidomimetics or probing structure-activity relationships in drug discovery. Typical applications include the synthesis of protease inhibitors or GPCR-targeting compounds.

L-N-4'-Boc-piperidinoproline structure

Product Name:L-N-4'-Boc-piperidinoproline

CAS No:221352-39-2

MF:C₁₅H₂₆N₂O₄

MW:298.377944469452

MDL:MFCD01861211

CID:253067

PubChem ID:2755963

Update Time:2025-10-18

L-N-4'-Boc-piperidinoproline Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylicacid, 4-[(2S)-2-carboxy-1-pyrrolidinyl]-, 1-(1,1-dimethylethyl) ester
- (2S)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]pyrrolidine-2-carboxylic acid
- Boc-4-piperidino-L-proline
- L-N-[4'-BOC-PIPERIDINO]PROLINE
- N-(1-Boc-piperidin-4-yl)-L-proline
- N-(1-Boc-piperidine-4-yl)-L-proline
- 1-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-L-proline
- L-N-[(4'-Boc)piperidino]proline
- 4-[(2S)-2-Carboxy-1-pyrrolidinyl]-1-piperidinecarboxylic acid 1-tert-butyl ester
- (2S)-1-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)PYRROLIDINE-2-CARBOXYLIC ACID
- (2S)-1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}pyrrolidine-2-carboxylic acid
- (1-(tert-butoxycarbonyl)piperidin-4-yl)-L-proline
- Q-102870
- CS-0053960
- AKOS015837046
- l-n-[(4-boc)piperidino]proline
- (S)-1-(1-N-Boc-piperidin-4-yl)pyrrolidine-2-carboxylic acid
- DTXSID60373565
- TS-01079
- EN300-1071546
- (s)-1-(1-(tert-butoxycarbonyl)piperidin-4-yl)pyrrolidine-2-carboxylic acid
- 221352-39-2
- L-N-[4'-Boc)piperidino]proline
- l-N-[(4'-boc)piperidino]proline, AldrichCPR
- MFCD01861211
- (2S)-1-[1-(tert-butoxycarbonyl)piperidin-4-yl]pyrrolidine-2-carboxylic acid
- L-N-4'-Boc-piperidinoproline
- MDL： MFCD01861211
- Inchi： 1S/C15H26N2O4/c1-15(2,3)21-14(20)16-9-6-11(7-10-16)17-8-4-5-12(17)13(18)19/h11-12H,4-10H2,1-3H3,(H,18,19)/t12-/m0/s1
- InChI Key： LEJHMMZZSDZTLY-LBPRGKRZSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1CCC[C@H]1C(=O)O)=O

Computed Properties

Exact Mass: 298.18900
Monoisotopic Mass: 298.189
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 397
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.1A^2
XLogP3: -0.5

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.191
Melting Point: 187-199°C
Boiling Point: 427.9°Cat760mmHg
Flash Point: 212.6°C
Refractive Index: 1.532
PSA: 70.08000
LogP: 1.81070

L-N-4'-Boc-piperidinoproline Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazard Category Code： 50
Safety Instruction： 61
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at room temperature

L-N-4'-Boc-piperidinoproline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-N-4'-Boc-piperidinoproline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM180236-100g	N-(1-Boc-piperidine-4-yl)-L-proline	221352-39-2	95%	100g	$383	2021-06-09
Fluorochem	011505-5g	L-N-[4'-Boc-Piperidino]proline	221352-39-2	98%	5g	￡225.00	2022-03-01
Fluorochem	011505-25g	L-N-[4'-Boc-Piperidino]proline	221352-39-2	98%	25g	￡809.00	2022-03-01
AstaTech	66853-1/G	L-N-[(4-BOC)PIPERIDINO]PROLINE	221352-39-2	95%	1g	$59	2023-09-16
AstaTech	66853-5/G	L-N-[(4-BOC)PIPERIDINO]PROLINE	221352-39-2	95%	5g	$239	2023-09-16
AstaTech	66853-25/G	L-N-[(4-BOC)PIPERIDINO]PROLINE	221352-39-2	95%	25g	$899	2023-09-16
Fluorochem	011505-1g	L-N-[4'-Boc-Piperidino]proline	221352-39-2	98%	1g	￡59.00	2022-03-01
TRC	B663865-50mg	L-N-[4'-Boc-piperidino]proline	221352-39-2		50mg	$ 50.00	2022-06-07
TRC	B663865-100mg	L-N-[4'-Boc-piperidino]proline	221352-39-2		100mg	$ 65.00	2022-06-07
TRC	B663865-500mg	L-N-[4'-Boc-piperidino]proline	221352-39-2		500mg	$ 135.00	2022-06-07

L-N-4'-Boc-piperidinoproline Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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Cas no 221352-39-2 (L-N-4'-Boc-piperidinoproline)

L-N-4'-Boc-piperidinoproline Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-N-4'-Boc-piperidinoproline Security Information

L-N-4'-Boc-piperidinoproline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

L-N-4'-Boc-piperidinoproline Pricemore >>

L-N-4'-Boc-piperidinoproline Related Literature

Related Categories

221352-39-2 (L-N-4'-Boc-piperidinoproline) Related Products